Cas no 125061-94-1 (Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-)

• Product Name: Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-
• CAS No: 125061-94-1
• MF: C₁₇F₃₀
• MW: 774.134010314941
• CID: 142420
• PubChem ID: 86373
• Update Time: 2025-04-19

Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro- Chemical and Physical Properties

Names and Identifiers

• 1-[difluoro-(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]-1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8,8a-heptadecafluoronaphthalene
• DIFLUORO(UNDECAFLUOROCYCLOHEXYL)METHYL)HEPTADECAFLUORODECAHYDRO NAPHTHALENE
• Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecah...
• Naphthalene,[difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-
• 1-[difluoro(undecafluorocyclohexyl)methyl]-1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8,8a-heptadecafluorodecahydronaphthalene
• 3M Fluorinert FC71
• 125061-94-1
• Naphthalene, (difluoro(1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexyl)methyl)heptadecafluorodecahydro-
• NS00018745
• SCHEMBL1332718
• AKBMBNDRIIVPGZ-UHFFFAOYSA-N
• DTXSID60881337
• Naphthalene, [difluoro(undecafluorocyclohexyl)methyl]heptadecafluorodecahydro-
• Naphthalene, (difluoro(undecafluorocyclohexyl)methyl)heptadecafluorodecahydro-
• Perfluoro(4a-(cyclohexylmethyl)decahydronaphthalene)

• Inchi： 1S/C17F30/c18-1-2(19,5(22,23)4(21)10(32,33)15(42,43)17(46,47)16(44,45)11(4,34)35)7(26,27)12(36,37)8(28,29)3(1,20)9(30,31)14(40,41)13(38,39)6(1,24)25
• InChI Key： AKBMBNDRIIVPGZ-UHFFFAOYSA-N
• SMILES： FC12C(C(C(C(C1(C(C(C(C2(C(C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)F)(F)F)F)(F)F)(F)F)(F)F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 773.952
• Monoisotopic Mass: 773.9520949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 47
• Rotatable Bond Count: 2
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0